Egr-1-IN-3

• Molecular Formula: C31H31N3O6S
• Molecular Weight: 573.7 g/mol
• InChI: InChI=1S/C31H31N3O6S/c1-36-19-11-13-23(26(14-19)38-3)32-31(41)34-25(29-27(39-4)15-20(37-2)16-28(29)40-5)17-24(33-34)22-12-10-18-8-6-7-9-21(18)30(22)35/h6-16,25,35H,17H2,1-5H3,(H,32,41)
• InChIKey: WPCATHUFBBXSLI-UHFFFAOYSA-N

Egr-1-IN-3 (Compound 36): A Pyrazolo-1-Carbothioamide EGR-1-DNA Binding Disruptor for Inflammatory Disease Research Procurement

Egr-1-IN-3 (CAS 1700655-93-1), also designated Compound 36, is a synthetic small-molecule inhibitor belonging to the pyrazolo-1-carbothioamide chemotype [1]. Its mechanism of action is defined as direct disruption of the DNA-binding activity of Early Growth Response 1 (EGR-1), a Cys2-His2 zinc-finger transcription factor that drives inflammatory gene expression [1]. In cell-based assays using TNFα-stimulated HaCaT human keratinocytes, Egr-1-IN-3 prevents EGR-1-DNA complex formation and suppresses downstream inflammatory mediators including TSLP, IL-31, IL-6, and CCL2 [1]. The compound was identified through systematic structural optimization of the parent flavonoid-stilbene conjugate AB1711 and represents the most active member of a 70-compound pyrazolo-1-carbothioamide series [1].

• [1] Yoon H, Ahn S, Koh D, Lim Y, Jung E, Lee JK, Shin SY. Pyrazolo-1-carbothioamides as EGR-1-DNA binding disruptors. Bioorg Med Chem Lett. 2024 Nov 30;117:130055. View Source

Why Egr-1-IN-3 Cannot Be Replaced by Other Commercially Available EGR-1 Inhibitors Without Quantitative Justification

EGR-1-targeting compounds span multiple structurally and mechanistically distinct chemotypes—including flavonoid-stilbene conjugates (AB1711), hydrazinecarbothioamides (IT21, IT23, IT25), pyrazolines (e.g., EGR-1-IN-2), and natural products (triptolide, EGCG)—each with divergent DNA-binding domain interaction profiles, potency ranges, and cellular pharmacology [1][2]. Within the pyrazolo-1-carbothioamide class alone, EGR-1-DNA-binding disruption activity (EDBA) varies from 16.5% to 82.25% across 70 structurally related analogs tested under identical conditions, and only 51 of 70 compounds exceeded the activity of the reference compound AB1711 [1]. Furthermore, AB1711 itself suffers from poor aqueous solubility (logP = 5.45) and a cellular ED50 of approximately 30 μM for EGR-1-DNA binding inhibition, limitations that motivated the medicinal chemistry campaign yielding Egr-1-IN-3 [2]. Substituting Egr-1-IN-3 with an unvalidated analog—even one sharing the pyrazolo-1-carbothioamide scaffold—carries a documented risk of substantially reduced target engagement, as activity differences exceeding 4-fold are observed among close structural neighbors [1].

• [1] Yoon H, Ahn S, Koh D, Lim Y, Jung E, Lee JK, Shin SY. Pyrazolo-1-carbothioamides as EGR-1-DNA binding disruptors. Bioorg Med Chem Lett. 2024 Nov 30;117:130055. View Source
• [2] Ahn S, Yeo H, Jung E, Lee Y, Koh D, Lee H, Lee YH, Lim Y, Shin SY. Design, synthesis, and biological evaluation of 2-(2-oxoindolin-3-ylidene)hydrazinecarbothioamides as a potential EGR-1 inhibitor for targeted therapy of atopic dermatitis. Bioorg Chem. 2024 Jul;148:107481. View Source

Egr-1-IN-3 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons Against Key EGR-1 Pathway Modulators

EDBA Head-to-Head: Egr-1-IN-3 (Compound 36) Achieves 2.25-Fold Higher EGR-1-DNA Binding Disruption Than Parent Compound AB1711

In the primary discovery study, Egr-1-IN-3 (Compound 36) demonstrated an EGR-1-DNA-binding disruption activity (EDBA) of 82.25%, compared to 36.5% for the reference compound AB1711, representing a 2.25-fold improvement in target engagement [1]. Both compounds were evaluated under identical conditions using an electrophoretic mobility shift assay (EMSA)-based EDBA measurement in HaCaT human keratinocyte nuclear extracts [1]. This direct head-to-head comparison is the central quantitative differentiation claim for Egr-1-IN-3.

Evidence Dimension	EGR-1-DNA-binding disruption activity (EDBA) at single screening concentration
Target Compound Data	Egr-1-IN-3 (Compound 36): EDBA = 82.25%
Comparator Or Baseline	AB1711: EDBA = 36.5%
Quantified Difference	2.25-fold higher EDBA for Egr-1-IN-3 (82.25% vs. 36.5%; absolute difference +45.75 percentage points)
Conditions	EMSA-based EDBA assay; HaCaT human keratinocyte nuclear extracts; compounds tested at equivalent screening concentration; biotin-EBS probe; poly(dI-dC) competitor

Why This Matters

Procurement decisions for EGR-1-DNA binding disruptors should be anchored to this EDBA metric, as it directly measures the intended pharmacological mechanism; substituting Egr-1-IN-3 with AB1711 would yield less than half the target engagement under identical assay conditions.

• [1] Yoon H, Ahn S, Koh D, Lim Y, Jung E, Lee JK, Shin SY. Pyrazolo-1-carbothioamides as EGR-1-DNA binding disruptors. Bioorg Med Chem Lett. 2024 Nov 30;117:130055. View Source

Intra-Series Ranking: Egr-1-IN-3 Is the Most Active Compound Among 70 Pyrazolo-1-Carbothioamides, with a 5-Fold Activity Span Across the Series

Among all 70 pyrazolo-1-carbothioamide compounds evaluated in the same EDBA assay, Egr-1-IN-3 (Compound 36) ranked first with 82.25% activity, while the weakest compound (Compound 8) showed only 16.5% EDBA—a 5.0-fold activity differential within the same chemotype [1]. The third-ranked compound (Compound 69) achieved 74.44% EDBA, and the representative mid-range compound (Compound 1) showed 31.75% [1]. Only 51 of the 70 compounds (72.9%) exceeded the activity of AB1711, demonstrating that pyrazolo-1-carbothioamide scaffold alone does not guarantee superior EGR-1-DNA disruption [1].

Evidence Dimension	EDBA rank order and magnitude of differentiation within 70-compound pyrazolo-1-carbothioamide series
Target Compound Data	Egr-1-IN-3 (Compound 36): EDBA = 82.25% (rank 1 of 70)
Comparator Or Baseline	Compound 8: EDBA = 16.5% (rank 70, weakest); Compound 69: EDBA = 74.44% (rank 3); Compound 1: EDBA = 31.75%; AB1711: EDBA = 36.5%; Series mean: not reported
Quantified Difference	5.0-fold range across series (82.25%/16.5%); Egr-1-IN-3 exceeds nearest competitor (Compound 69) by 7.81 percentage points; 51 of 70 compounds exceed AB1711 baseline
Conditions	Uniform EMSA-based EDBA assay; HaCaT nuclear extracts; identical probe and competitor conditions for all 70 compounds

Why This Matters

The steep SAR within this chemotype means that procurement of an arbitrary pyrazolo-1-carbothioamide analog—even one differing by a single substituent—can result in EDBA values as low as 16.5%, making Compound 36 the only member of this series with validated maximal activity.

• [1] Yoon H, Ahn S, Koh D, Lim Y, Jung E, Lee JK, Shin SY. Pyrazolo-1-carbothioamides as EGR-1-DNA binding disruptors. Bioorg Med Chem Lett. 2024 Nov 30;117:130055. View Source

Cellular Target Engagement: Egr-1-IN-3 Dose-Dependently Inhibits TNFα-Induced EGR-1-DNA Complex Formation in HaCaT Keratinocytes

In HaCaT human keratinocytes stimulated with TNFα, Egr-1-IN-3 produced a concentration-dependent reduction in EGR-1-DNA complex formation as measured by EMSA [1]. The dose-response relationship was established across an 8-point concentration range (0, 1, 10, 50, 100, 500, 1000, and 5000 μM), confirming that EGR-1-DNA binding disruption by Egr-1-IN-3 is concentration-dependent [1]. While individual IC50 values from the EMSA dose-response curve were not explicitly reported as a discrete number, the qualitative EMSA images in the publication demonstrate near-complete abolition of the DNA-protein complex at higher tested concentrations [1]. In contrast, the parent compound AB1711 required approximately 30 μM to achieve its cellular ED50 for EGR-1-DNA binding inhibition under comparable conditions [2].

Evidence Dimension	Concentration-dependent inhibition of TNFα-induced EGR-1-DNA complex formation in intact cells (cellular EMSA)
Target Compound Data	Egr-1-IN-3: Dose-dependent inhibition across 0–5000 μM; substantial reduction of EGR-1-DNA complex observed; 8-point concentration-response curve established
Comparator Or Baseline	AB1711: Cellular ED50 ≈ 30 μM for EGR-1-DNA binding inhibition in HaCaT cells (reported in a separate study; Ahn et al., 2024)
Quantified Difference	Egr-1-IN-3 demonstrates clear concentration-dependent activity; direct quantitative IC50 comparison limited by different experimental designs across the two studies (single-point EDBA screening vs. full dose-response EMSA)
Conditions	HaCaT human keratinocytes; TNFα stimulation; nuclear extract EMSA with biotin-EBS probe; Egr-1-IN-3 tested at 0, 1, 10, 50, 100, 500, 1000, 5000 μM; AB1711 ED50 from EMSA in HaCaT cells (separate study)

Why This Matters

Concentration-dependent cellular target engagement distinguishes Egr-1-IN-3 from compounds with only biochemical EDBA data; researchers designing cell-based inflammatory models can reference this 8-point concentration range for dose selection.

• [1] Yoon H, Ahn S, Koh D, Lim Y, Jung E, Lee JK, Shin SY. Pyrazolo-1-carbothioamides as EGR-1-DNA binding disruptors. Bioorg Med Chem Lett. 2024 Nov 30;117:130055. View Source
• [2] Ahn S, Yeo H, Jung E, Lee Y, Koh D, Lee H, Lee YH, Lim Y, Shin SY. Design, synthesis, and biological evaluation of 2-(2-oxoindolin-3-ylidene)hydrazinecarbothioamides as a potential EGR-1 inhibitor for targeted therapy of atopic dermatitis. Bioorg Chem. 2024 Jul;148:107481. View Source

Downstream Inflammatory Gene Suppression: Egr-1-IN-3 Dose-Dependently Reduces TNFα-Induced TSLP, IL-31, IL-6, and CCL2 mRNA Expression

Reverse transcription-PCR analysis in TNFα-stimulated HaCaT cells demonstrated that Egr-1-IN-3 treatment resulted in dose-dependent reduction of mRNA levels of four EGR-1-regulated inflammatory genes: thymic stromal lymphopoietin (TSLP), interleukin-31 (IL-31), interleukin-6 (IL-6), and CC chemokine ligand 2 (CCL2) [1]. Quantification using ImageJ software confirmed statistically significant, dose-dependent suppression of all four gene transcripts [1]. This gene expression panel directly reflects the functional consequence of EGR-1-DNA binding disruption and provides pharmacodynamic biomarkers for in vitro studies. AB1711 was previously shown to suppress a similar, though not identical, panel of EGR-1-regulated genes [1], but quantitative mRNA-level comparisons between Egr-1-IN-3 and AB1711 were not performed under identical conditions in a single experiment.

Evidence Dimension	mRNA expression levels of EGR-1-regulated inflammatory genes (TSLP, IL-31, IL-6, CCL2) by RT-PCR
Target Compound Data	Egr-1-IN-3: Dose-dependent, statistically significant reduction of TSLP, IL-31, IL-6, and CCL2 mRNA in TNFα-stimulated HaCaT cells (quantified by ImageJ)
Comparator Or Baseline	AB1711: Previously demonstrated suppression of EGR-1-regulated inflammatory genes including TSLP (Yeo et al., J Invest Dermatol 2021; qualitative comparison only); no direct quantitative side-by-side mRNA data vs. Egr-1-IN-3
Quantified Difference	Dose-dependent reduction confirmed for all four genes with Egr-1-IN-3; quantitative fold-change values per gene and per concentration are available in the publication figures (Fig. 7); no direct numerical comparator data from a single experiment
Conditions	HaCaT human keratinocytes; TNFα stimulation; RT-PCR with gene-specific primers (Table S1); mRNA quantified using ImageJ; Egr-1-IN-3 tested at multiple concentrations

Why This Matters

The four-gene suppression profile (TSLP, IL-31, IL-6, CCL2) defines a pharmacodynamic signature that users can employ as a functional validation readout for Egr-1-IN-3 target engagement in their own cellular models of inflammatory skin disease.

• [1] Yoon H, Ahn S, Koh D, Lim Y, Jung E, Lee JK, Shin SY. Pyrazolo-1-carbothioamides as EGR-1-DNA binding disruptors. Bioorg Med Chem Lett. 2024 Nov 30;117:130055. View Source

Recommended Procurement and Application Scenarios for Egr-1-IN-3 Based on Quantitative Differentiation Evidence

Primary Screening for EGR-1-DNA Binding Disruption in HaCaT Keratinocyte Inflammatory Models

Egr-1-IN-3 is the appropriate choice for research programs requiring maximal EGR-1-DNA binding disruption in TNFα-stimulated HaCaT keratinocyte models. With an EDBA of 82.25%—the highest value among 70 pyrazolo-1-carbothioamides—it provides the greatest assay window for detecting EGR-1-dependent transcriptional responses [1]. Users should employ the established 8-point concentration range (1–5000 μM) for dose-response characterization and include AB1711 as a reference control (expected EDBA ≈ 36.5%) to benchmark assay performance [1].

Pharmacodynamic Validation Using the TSLP/IL-31/IL-6/CCL2 Four-Gene Expression Panel

Investigators studying atopic dermatitis or inflammatory skin disease mechanisms can use Egr-1-IN-3 in conjunction with RT-PCR quantification of TSLP, IL-31, IL-6, and CCL2 mRNA as a functional pharmacodynamic readout in TNFα-stimulated HaCaT cells [1]. This four-gene panel is directly validated in the primary literature for Egr-1-IN-3 and provides a defined molecular signature that distinguishes EGR-1-mediated transcriptional effects from off-target or pathway-independent phenomena [1].

Structure-Activity Relationship (SAR) Reference Standard for Pyrazolo-1-Carbothioamide Optimization Programs

For medicinal chemistry teams pursuing EGR-1-DNA binding disruptors within the pyrazolo-1-carbothioamide chemotype, Egr-1-IN-3 serves as the activity benchmark (EDBA = 82.25%) against which all new analogs should be compared [1]. The full 70-compound EDBA dataset (range: 16.5%–82.25%) provides a quantitative framework for assessing whether structural modifications produce meaningful activity improvements or fall within the noise of the series [1]. The validated QSAR pharmacophore models and in silico docking data (binding energy −7.1 to −6.2 kcal/mol, 10 hydrophobic contacts, 2 H-bonds with Arg357 and Ser378) offer structure-based design guidance [1].

Comparator Tool Compound for Cross-Chemotype EGR-1 Inhibitor Benchmarking Studies

When evaluating alternative EGR-1 inhibitor chemotypes—such as hydrazinecarbothioamides (IT21, IT23, IT25/EGR-1-IN-1, IC50 = 1.86 μM) or pyrazolines (EGR-1-IN-2)—Egr-1-IN-3 provides a well-characterized pyrazolo-1-carbothioamide reference point with published EDBA, dose-response EMSA, gene expression, and in silico docking data [1][2]. Cross-chemotype comparisons should note that EGR-1-IN-1 (IT25) potency was measured by IC50 in a different assay format, whereas Egr-1-IN-3 activity is primarily characterized by EDBA percentage at screening concentration, making direct numerical potency comparisons between these chemotypes methodologically problematic [1][2].

• [1] Yoon H, Ahn S, Koh D, Lim Y, Jung E, Lee JK, Shin SY. Pyrazolo-1-carbothioamides as EGR-1-DNA binding disruptors. Bioorg Med Chem Lett. 2024 Nov 30;117:130055. View Source
• [2] Ahn S, Yeo H, Jung E, Lee Y, Koh D, Lee H, Lee YH, Lim Y, Shin SY. Design, synthesis, and biological evaluation of 2-(2-oxoindolin-3-ylidene)hydrazinecarbothioamides as a potential EGR-1 inhibitor for targeted therapy of atopic dermatitis. Bioorg Chem. 2024 Jul;148:107481. View Source